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CAS No.: 67570-53-0
Cat. No.: B2717342

Get Quote

Executive Summary

3-Bromoquinoxaline-2-carbaldehyde (CAS: N/A for specific isomer, generic derivatives often
cited) is a critical electrophilic scaffold in medicinal chemistry. Characterized by a planar
pyrazine-fused benzene system, it serves as a "linchpin” intermediate for synthesizing
condensed heterocyclic systems (e.g., imidazo[1,2-a]quinoxalines) and Schiff base ligands. Its
reactivity is defined by the interplay between the electron-withdrawing aldehyde group at C2
and the labile bromine atom at C3, creating a push-pull electronic environment that facilitates
nucleophilic substitution and cyclization reactions.

Molecular Architecture & Synthesis
Structural Framework

The molecule consists of a quinoxaline core—a bicyclic heteroaromatic system containing a
benzene ring fused to a pyrazine ring.[1]

» Core Scaffold: 1,4-diazanaphthalene (Quinoxaline).
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e Substituents:
o Position 2: Formyl group (-CHO), acting as a hard electrophile.
o Position 3: Bromine atom (-Br), acting as a good leaving group and steric modulator.

o Symmetry: In the absence of substitution on the benzenoid ring (positions 5-8), positions 2
and 3 are chemically equivalent. Thus, 3-bromoquinoxaline-2-carbaldehyde is identical to
2-bromoquinoxaline-3-carbaldehyde.

Synthetic Pathway

The most robust synthesis utilizes a Riley Oxidation of the methyl precursor. The pathway
ensures high regioselectivity and preserves the halogen substituent.

Protocol:

o Condensation:o-Phenylenediamine reacts with pyruvic acid to yield 3-methylquinoxalin-
2(1H)-one.

o Aromatization/Halogenation: Treatment with phosphoryl bromide (POBr

) converts the carbonyl oxygen to a bromine, restoring aromaticity to the pyrazine ring.

o Oxidation: Selenium dioxide (SeO

) selectively oxidizes the activated methyl group to the aldehyde.[2][3]

Condensation POBr3

o-Phenylenediamine Reflux, EtOH . . Bromination
+ Pyruvic Acid 4—'—L> 3-Methylquinoxalin-2(1H)-one

2-Bromo-3-methylquinoxaline 3-Bromoquinoxaline-2-carbaldehyde

Figure 1: Synthetic pathway for 3-Bromoquinoxaline-2-carbaldehyde.
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Conformational Analysis
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The reactivity and binding properties of the molecule are governed by the orientation of the
aldehyde carbonyl group relative to the quinoxaline core.

Rotational Isomerism

Rotation around the C2—C(CHO) single bond creates two primary planar conformers. The
equilibrium is dictated by a trade-off between steric repulsion and dipole-dipole interactions.

o Conformer A (Anti-Br / Syn-N1): The carbonyl oxygen points away from the bromine atom
and towards the ring nitrogen (N1).

o Conformer B (Syn-Br / Anti-N1): The carbonyl oxygen points towards the bromine atom.

Thermodynamic Preference

Dominant Conformer: Anti-Br (Syn-N1)

o Steric Dominance: The van der Waals radius of Bromine (1.85 A) is significantly larger than
that of the Nitrogen lone pair. Placing the carbonyl oxygen (radius ~1.52 A) syn to the
bromine results in severe steric clash (Van der Waals repulsion).

o Dipole Alignment: While the N1 lone pair and the Carbonyl Oxygen lone pairs experience
electrostatic repulsion in the Syn-N1 state, this energy penalty is lower than the steric
penalty of the Syn-Br state.

e Halogen Bonding (Minor): While weak C-Br---O halogen bonding can stabilize syn
conformations in some systems, the geometric constraints here (distance < sum of radii)
make the repulsive forces dominant.
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Figure 2: Conformational equilibrium governed by steric repulsion of the Bromine atom.
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Spectroscopic Characterization

Researchers should validate the structure using the following diagnostic signals:
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Technique Parameter Diagnostic Signal Structural Insight

Deshielded aldehyde
Chemical Shift (

10.2 - 10.5 ppm (s, proton; confirms
HNMR ) 1H) oxidation of methyl
group.

Aromatic protons of
Coupling 8.0-8.2 ppm (m, 4H)  the benzenoid ring
(ABCD system).

Carbonyl C 190 Typical aldehyde
arbon N m
- y " carbonyl carbon.

Carbon attached to

the bromine atom
C-Br ~140-145 ppm )

(shifted by heavy

atom effect).

Stretching ( 1700 — 1720 cm Strong C=0 stretching

) vibration.

Stretching (

~600 — 700 cm C-Br stretch.

)

Reactivity & Applications in Drug Design
The "Push-Pull" Reactivity

3-Bromoquinoxaline-2-carbaldehyde is a bifunctional electrophile.

o Aldehyde (C2): Susceptible to nucleophilic attack by amines (Schiff base formation) or
carbon nucleophiles (Knoevenagel condensation).

e Bromide (C3): Susceptible to S

Ar reactions, especially after the aldehyde has been converted to an electron-withdrawing
imine.
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Key Transformations

e Imidazo[1,2-a]quinoxalines: Condensation with 2-aminopyridine or diamines leads to fused
tricyclic systems, which are potent pharmacophores for anticancer and antiviral agents.

o Schiff Base Ligands: Reaction with hydrazines or hydroxylamines yields stable
hydrazones/oximes, often used to chelate transition metals for catalytic or imaging
applications.

Experimental Protocol: Schiff Base Formation

A validated method for derivatization (e.g., with hydroxylamine).

Dissolution: Dissolve 1.20 mmol (approx. 300 mg) of 3-bromoquinoxaline-2-carbaldehyde
in 10 mL of Dichloromethane (DCM).

o Activation: Add 7.21 mmol of Triethylamine (TEA) to buffer the solution.
e Addition: Add 3.61 mmol of Hydroxylamine Hydrochloride (NH
OH-HCI).
e Reaction: Stir the suspension at room temperature (25°C) for 20 hours. Monitor via TLC (SiO

, Hexane:EtOAC).

o Workup: Quench with water (30 mL). Extract with DCM (4 x 40 mL). Wash combined
organics with brine, dry over Na

SO

, and concentrate in vacuo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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